Rel-(1R,2R)-2-(2-(trifluoromethoxy)phenyl)cyclopropane-1-carboxylic acid

• IUPAC Name: (1R,2R)-2-[2-(trifluoromethoxy)phenyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H9F3O3/c12-11(13,14)17-9-4-2-1-3-6(9)7-5-8(7)10(15)16/h1-4,7-8H,5H2,(H,15,16)/t7-,8+/m0/s1
• InChI Key: URRRSJNYUQVDCI-JGVFFNPUSA-N
• Canonical SMILES: C1C(C1C(=O)O)C2=CC=CC=C2OC(F)(F)F
• Isomeric SMILES: C1[C@H]([C@@H]1C(=O)O)C2=CC=CC=C2OC(F)(F)F
• Molecular Formula: C11H9F3O3
• Molecular Weight: 246.18 g/mol
• CAS No.: 1683526-60-4

Description

Rel-(1R,2R)-2-(2-(trifluoromethoxy)phenyl)cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C11H9F3O3 and its molecular weight is 246.185. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Properties

• Structural Analysis : The structure and conformation of closely related cyclopropane compounds have been determined using X-ray methods, shedding light on their spatial arrangement and bonding characteristics (Korp, Bernal & Fuchs, 1983).

• Synthesis and Conformation : Studies on the synthesis and conformation of cyclopropane derivatives, including the absolute configuration of chiral cyclopropanes, provide insights into the molecular geometry and potential reactivity of related compounds (Nishiyama, Oda & Inouye, 1974).

Synthesis and Reactions

• Cyclopropanation Techniques : Research on the stereoselectivity and generality of palladium-catalyzed cyclopropanation of α,β-unsaturated carboxylic acids highlights advanced methods for producing cyclopropane derivatives, which could be applicable to synthesizing compounds like Rel-(1R,2R)-2-(2-(trifluoromethoxy)phenyl)cyclopropane-1-carboxylic acid (Vallgårda, Appelberg, Csöregh & Hacksell, 1994).

• Cyclopropane Ring Cleavage : Studies on cyclopropane ring cleavage reactions, such as those involving methanol and copper(ii) acetate catalysts, provide valuable information on the chemical behavior of cyclopropane carboxylates, which is relevant to understanding the reactivity of this compound (Konik et al., 2017).

Biological Implications

• Catecholamine Secretion Inhibition : A compound structurally similar to this compound was isolated from Conyza canadensis and shown to inhibit catecholamine secretion, suggesting potential biological activity for similar compounds (Ding et al., 2010).